Opercurin B
Overview
Description
Opercurin B is a natural product found in Luffa operculata with data available.
Scientific Research Applications
Molecular Organization in Molluscan Operculae
Operculin B, a glycine-rich protein, is a major component of gastropod operculae. Studies on operculin B have shed light on its molecular organization. X-ray and infrared studies indicate that operculae contain antiparallel-chain pleated sheets, with significant evidence of repeating amino acid sequences and regions rich in glycine. This structural understanding contributes to the broader knowledge of protein organization in molluscan shells (Hunt, Fraser, Macrae, & Suzuki, 1979).
Ophiopogonin B-Induced Autophagy in Cancer Cells
Research on Ophiopogonin B (OP-B), a related compound, has revealed its role in inducing autophagy in non-small cell lung cancer cells. By inhibiting the PI3K/Akt signaling pathway, OP-B causes growth inhibition and vacuole accumulation in cancer cells, without inducing apoptosis. This highlights OP-B's potential as an alternative compound for treating non-small cell lung cancer, broadening the application of compounds similar to Operculin B in cancer treatment (Chen et al., 2012).
Biomarkers of Osteoprotegerin Pathway
The osteoprotegerin (OPG)/RANK/RANK ligand pathway, which is related to Operculin B, is being studied for its role in vascular remodeling and cardiovascular disease. Research has shown that serum concentrations of OPG are associated with increased hazards for incident cardiovascular disease and mortality. This insight into the OPG pathway contributes to our understanding of cardiovascular risk factors and potential therapeutic targets (Lieb et al., 2010).
Properties
Molecular Formula |
C38H56O13 |
|---|---|
Molecular Weight |
720.8 g/mol |
IUPAC Name |
[(E,6R)-6-hydroxy-2-methyl-5-oxo-6-[(3S,5R,6S,7S,8R,10S,12S,14R,15R,18R,19R,20R,22S,23S)-3,6,7,20-tetrahydroxy-8-(hydroxymethyl)-2,2,15,18,22-pentamethyl-16-oxo-4,9,11-trioxahexacyclo[12.11.0.03,12.05,10.015,23.018,22]pentacos-1(25)-en-19-yl]hept-3-en-2-yl] acetate |
InChI |
InChI=1S/C38H56O13/c1-18(40)50-32(2,3)13-12-24(42)37(9,46)30-21(41)15-34(6)23-11-10-19-20(36(23,8)25(43)16-35(30,34)7)14-26-38(47,33(19,4)5)51-29-28(45)27(44)22(17-39)48-31(29)49-26/h10,12-13,20-23,26-31,39,41,44-47H,11,14-17H2,1-9H3/b13-12+/t20-,21-,22-,23+,26+,27-,28+,29-,30+,31+,34+,35-,36+,37+,38-/m1/s1 |
InChI Key |
CCXHTWIKFXDCCF-BNWUWMAFSA-N |
Isomeric SMILES |
CC(=O)OC(C)(C)/C=C/C(=O)[C@@](C)([C@H]1[C@@H](C[C@@]2([C@@]1(CC(=O)[C@@]3([C@H]2CC=C4[C@H]3C[C@H]5[C@](C4(C)C)(O[C@@H]6[C@H]([C@@H]([C@H](O[C@H]6O5)CO)O)O)O)C)C)C)O)O |
Canonical SMILES |
CC(=O)OC(C)(C)C=CC(=O)C(C)(C1C(CC2(C1(CC(=O)C3(C2CC=C4C3CC5C(C4(C)C)(OC6C(C(C(OC6O5)CO)O)O)O)C)C)C)O)O |
synonyms |
opercurin B |
Origin of Product |
United States |
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